Cas no 59489-27-9 (2,6-Dimethylbenzoyl isocyanate)

• Product Name: 2,6-Dimethylbenzoyl isocyanate
• CAS No: 59489-27-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 2834224
• PubChem ID: 20132539
• Update Time: 2025-04-21

2,6-Dimethylbenzoyl isocyanate Chemical and Physical Properties

Names and Identifiers

• RLUOXZMNUZLBMX-UHFFFAOYSA-N
• DTXSID10602796
• 2,6-Dimethylbenzoyl isocyanate
• SCHEMBL10637292
• 59489-27-9

• Inchi： 1S/C10H9NO2/c1-7-4-3-5-8(2)9(7)10(13)11-6-12/h3-5H,1-2H3
• InChI Key： RLUOXZMNUZLBMX-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)N=C=O

Computed Properties

• Exact Mass: 175.063328530Da
• Monoisotopic Mass: 175.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų